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Compound of Interest

Compound Name: Potassium tert-butyl malonate

Cat. No.: B3153237 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Potassium tert-Butyl
Malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of potassium tert-butyl malonate. It is intended for researchers, scientists, and

professionals in drug development who utilize malonate derivatives in organic synthesis. This

document consolidates available data, outlines relevant experimental protocols, and visualizes

key chemical processes.

Core Properties of Potassium tert-Butyl Malonate
Potassium tert-butyl malonate is a malonate monoester potassium salt.[1] It serves as a

crucial intermediate in various organic syntheses, particularly in the formation of more complex

molecular architectures.

Physical and Chemical Data Presentation
The quantitative properties of potassium tert-butyl malonate are summarized in the table

below. It is important to note that while some data is available for the potassium salt, other

properties are inferred from its corresponding free acid or related diester compounds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3153237?utm_src=pdf-interest
https://www.benchchem.com/product/b3153237?utm_src=pdf-body
https://www.benchchem.com/product/b3153237?utm_src=pdf-body
https://www.benchchem.com/product/b3153237?utm_src=pdf-body
https://www.benchchem.com/product/b3153237?utm_src=pdf-body
https://www.benchchem.com/product/b3153237?utm_src=pdf-body
https://www.medchemexpress.com/potassium-tert-butyl-malonate.html
https://www.benchchem.com/product/b3153237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3153237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Notes and Conditions

Molecular Formula C₇H₁₁KO₄

Molecular Weight 198.26 g/mol [2]

Appearance White to off-white solid
Assumed based on similar

potassium salts.

Melting Point Not available

Data for the corresponding di-

tert-butyl malonate is -6.1 to

-5.9 °C.[3]

Boiling Point Not available
Di-tert-butyl malonate boils at

112–115 °C at 31 mmHg.[3]

Solubility
Soluble in water and polar

organic solvents

Assumed based on its ionic

nature.

pKa (of conjugate acid) Not available

The pKa of malonic acid is

approximately 2.83 and 5.69.

The pKa of tert-butanol is

around 17.[4][5]

TPSA (Topological Polar

Surface Area)
52.6 Å² Computationally derived.[2]

LogP 0.3449 Computationally derived.[2]

Hydrogen Bond Acceptors 4 Computationally derived.[2]

Hydrogen Bond Donors 0 Computationally derived.[2]

Rotatable Bonds 2 Computationally derived.[2]

Experimental Protocols
Detailed experimental methodologies are crucial for the replication and advancement of

scientific findings. Below are protocols for the synthesis of a related compound, which can be

adapted for potassium tert-butyl malonate, and a general method for determining a key

physical property.
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Synthesis of Potassium Monoethyl Malonate (Adaptable
for Potassium tert-Butyl Malonate)
This procedure describes the selective saponification of a diethyl malonate, which is a common

method for producing potassium monoalkyl malonates.[6] A similar approach can be envisioned

starting from di-tert-butyl malonate.

Materials:

Di-tert-butyl malonate

Potassium hydroxide (KOH)

Anhydrous ethanol

Diethyl ether

Procedure:

Dissolve di-tert-butyl malonate in anhydrous ethanol in a round-bottom flask equipped with a

magnetic stirrer and cooled in an ice bath.

In a separate beaker, dissolve a stoichiometric equivalent of potassium hydroxide in

anhydrous ethanol.

Slowly add the ethanolic KOH solution to the stirred di-tert-butyl malonate solution,

maintaining the temperature below 10°C.

After the addition is complete, allow the reaction mixture to stir for an additional hour at room

temperature.

The precipitated potassium tert-butyl malonate is collected by suction filtration.

The collected solid is washed with a small amount of cold ethanol and then with diethyl ether.

The final product is dried under reduced pressure to yield the potassium tert-butyl
malonate salt.
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Determination of Melting Point
The melting point is a fundamental physical property that indicates the purity of a crystalline

solid.

Methodology:

Sample Preparation: A small amount of the dry potassium tert-butyl malonate is placed in

a capillary tube, which is then sealed at one end.

Apparatus Setup: The capillary tube is inserted into a calibrated melting point apparatus.

Measurement: The sample is heated at a controlled rate. The temperature range from the

appearance of the first liquid drop to the complete liquefaction of the solid is recorded as the

melting point range. For a pure substance, this range is typically narrow.

Mandatory Visualizations
The following diagrams, created using the DOT language, illustrate key chemical pathways and

experimental workflows relevant to potassium tert-butyl malonate.
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Caption: Synthetic pathway for potassium tert-butyl malonate via selective saponification.
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Caption: General alkylation reaction using potassium tert-butyl malonate.

Chemical Properties and Reactivity
Potassium tert-butyl malonate is a versatile reagent in organic synthesis. Its reactivity is

primarily centered around the nucleophilic character of the malonate carbanion.

Nucleophilic Substitution
The malonate anion is a soft nucleophile that readily participates in SN2 reactions with alkyl

halides to form C-C bonds. This reaction is fundamental to the synthesis of a wide variety of

substituted carboxylic acid derivatives.

Decarboxylation
Upon acidification and heating, the mono-tert-butyl ester of a substituted malonic acid can

undergo decarboxylation to yield a tert-butyl-substituted acetate derivative. The tert-butyl group

can subsequently be removed under acidic conditions to afford the corresponding carboxylic

acid.

Safety and Handling
While a specific Safety Data Sheet (SDS) for potassium tert-butyl malonate is not readily

available, the safety precautions can be inferred from related compounds such as mono-tert-

butyl malonate and potassium tert-butoxide.

Hazards: Assumed to be a skin and eye irritant. May be harmful if swallowed or inhaled.[7]

The presence of the potassium salt suggests it could be corrosive.

Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Storage: Store in a tightly sealed container in a cool, dry place. It is likely hygroscopic and

sensitive to moisture.[8]
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This guide is intended to be a living document and will be updated as more information

becomes available. Always consult the most current safety data before handling any chemical

substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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